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Compound of Interest

Compound Name: 3-Methylidenedec-1-yne

Cat. No.: B15423344

In-depth Technical Guide: 3-Methylidenedec-1-yne

** chercheurs, scientifiques et professionnels du développement de médicaments, **

This technical guide addresses the chemical compound referred to as 3-Methylidenedec-1-
yne. Following a comprehensive search of chemical databases and scientific literature, it has
been determined that "3-Methylidenedec-1-yne" does not correspond to a recognized
compound with an assigned CAS number or a standardized IUPAC name.

Consequently, there is no available experimental data, including protocols, quantitative
analysis, or established signaling pathways associated with this specific chemical structure.
The name suggests a ten-carbon chain with a terminal alkyne (at position 1) and a methylidene
(exo-methylene) group at position 3. While the synthesis of enynes, molecules containing both
double and triple bonds, is a well-established field of organic chemistry, no literature specifically
describes the synthesis or properties of 3-Methylidenedec-1-yne.

For researchers interested in the synthesis of enynes with similar structural motifs, general
methodologies that could potentially be adapted include:

o Wittig-type Olefination Reactions: These could be employed to introduce the methylidene
group.

e Sonogashira Coupling: This is a common method for the formation of carbon-carbon bonds
between a terminal alkyne and an aryl or vinyl halide.
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o Elimination Reactions: Double elimination from a suitable dihalide can yield an alkyne.

It is important to note that the reactivity and stability of a compound like 3-Methylidenedec-1-
yne would be influenced by the interaction of the proximate alkyne and alkene functionalities.

Given the absence of data for the requested compound, this guide will instead provide
information on a related, documented compound: 3-Methyl-1-butyne.

Technical Data for 3-Methyl-1-butyne
Chemical ldentification

Identifier Value

IUPAC Name 3-methylbut-1-yne[1]

Synonyms Isopropylacetylene, 2-Methyl-3-butyne[1]
CAS Number 598-23-2[1]

Molecular Formula C5H8[1]

Molecular Weight 68.12 g/mol [1]

SMILES CC(C)C#C[1]

Experimental Protocols

While specific, detailed experimental protocols require access to subscription-based chemistry
journals, a general experimental workflow for a reaction involving a terminal alkyne like 3-
Methyl-1-butyne, such as a hydrosilylation reaction, is outlined below.

Workflow for Hydrosilylation of a Terminal Alkyne

Caption: General workflow for a hydrosilylation reaction.

Applications

3-Methyl-1-butyne serves as an intermediate in the synthesis of pharmaceuticals and is utilized
in chemical research.[1] One of its documented applications is in hydrosilylation reactions with
phenylsilane.[1]
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Logical Relationship for Synthesis of Alkynes

A common method for the synthesis of alkynes is through the double elimination of a dihalide.
The logical relationship for this process is depicted below.
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Caption: Synthesis of an alkyne from an alkene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and IUPAC name for 3-Methylidenedec-1-
yne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15423344#cas-number-and-iupac-name-for-3-
methylidenedec-1-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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